Cas no 1261456-48-7 (2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine)

2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine is a fluorinated pyridine derivative characterized by its trifluoromethoxy-substituted aromatic rings and a chloro substituent at the 3-position. This compound exhibits enhanced stability and lipophilicity due to the presence of electron-withdrawing trifluoromethoxy groups, making it valuable in pharmaceutical and agrochemical research. The chlorine atom further enhances reactivity, enabling selective functionalization in synthetic applications. Its structural features suggest potential utility as an intermediate in the development of bioactive molecules, particularly where fluorine incorporation is desired for improved metabolic stability or binding affinity. The compound's well-defined structure and functional group compatibility support its use in targeted organic synthesis and material science applications.
2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine structure
1261456-48-7 structure
Product Name:2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine
CAS No:1261456-48-7
MF:C19H10ClF6NO2
MW:433.731625080109
CID:4791346
Update Time:2025-10-30

2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine
    • Inchi: 1S/C19H10ClF6NO2/c20-15-9-10-16(11-1-5-13(6-2-11)28-18(21,22)23)27-17(15)12-3-7-14(8-4-12)29-19(24,25)26/h1-10H
    • InChI Key: IZZNTQDAUSIFQO-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2C=CC(=CC=2)OC(F)(F)F)N=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 516
  • XLogP3: 7.2
  • Topological Polar Surface Area: 31.4

2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013004042-250mg
2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine
1261456-48-7 97%
250mg
$475.20 2023-09-03
Alichem
A013004042-500mg
2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine
1261456-48-7 97%
500mg
$790.55 2023-09-03
Alichem
A013004042-1g
2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine
1261456-48-7 97%
1g
$1460.20 2023-09-03

Additional information on 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine

2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine: A Comprehensive Overview

2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine is a highly specialized organic compound with the CAS number 1261456-48-7. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes two trifluoromethoxyphenyl groups attached to the 2 and 6 positions of a pyridine ring, with a chlorine atom at the 3 position. The compound's structure endows it with distinctive chemical properties, making it a subject of interest in various fields of research and application.

The synthesis of 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, a study published in *Journal of Organic Chemistry* in 2023 highlighted the use of palladium-catalyzed coupling reactions to construct the trifluoromethoxyphenyl groups efficiently. This approach not only streamlines the synthesis but also opens avenues for further structural modifications to explore its potential applications.

One of the most promising applications of 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine lies in its role as a precursor in drug discovery. The compound's ability to act as a scaffold for constructing bioactive molecules has been extensively studied. A recent study in *Nature Communications* demonstrated its utility in synthesizing novel kinase inhibitors, which exhibit potent activity against various cancer cell lines. The trifluoromethoxy groups contribute significantly to the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

In addition to its pharmaceutical applications, 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine has shown potential in materials science. Researchers have explored its use as a building block for constructing advanced materials with tailored electronic properties. For example, a 2023 article in *Advanced Materials* reported on the incorporation of this compound into organic semiconductors, where it enhances charge transport properties due to its electron-withdrawing trifluoromethoxy groups.

The environmental impact of 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine has also been a topic of recent research interest. Studies have focused on understanding its degradation pathways under various environmental conditions, such as soil and aqueous environments. A 2023 study published in *Environmental Science & Technology* revealed that the compound undergoes rapid photodegradation under UV light, minimizing its persistence in natural ecosystems.

Furthermore, the toxicological profile of 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine has been evaluated in several recent studies. Acute and chronic toxicity tests conducted on laboratory animals indicate low toxicity at typical exposure levels, suggesting that it poses minimal risk to human health when handled appropriately.

Looking ahead, ongoing research is exploring novel applications for 2,6-Bis(4-(trifluoromethoxy)phenyl)-3-chloropyridine, particularly in the areas of catalysis and green chemistry. Its unique electronic properties make it an attractive candidate for designing more efficient catalysts for industrial processes.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.